Cas no 170098-91-6 (1-Bromo-2,5-dichloro-4-nitrobenzene)

• Product Name: 1-Bromo-2,5-dichloro-4-nitrobenzene
• CAS No: 170098-91-6
• MF: C₆H₂BrCl₂NO₂
• MW: 270.895578861237
• CID: 3162390
• PubChem ID: 21190016
• Update Time: 2025-04-21

1-Bromo-2,5-dichloro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,5-dichloronitrobenzene
• 2,5-dichloro-4-nitrobromobenzene; 1-bromo-2,5-dichloro-4-nitrobenzene; 1-bromo-2,5-dichloro-4-nitro-benzene; 1-Brom-2,5-dichlor-4-nitro-benzol
• 170098-91-6
• AKOS005149656
• 4-Bromo-2, 5-dichloronitrobenzene
• 84302-07-8
• SCHEMBL7784241
• 2,5-Dichloro-4-nitrobromobenzene
• MYTUPPCUVLUADY-UHFFFAOYSA-N
• CS-0116669
• 1-bromo-2,5-dichloro-4-nitrobenzene
• 1-Bromo-2,5-dichloro-4-nitrobenzene

• Inchi： 1S/C6H2BrCl2NO2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H
• InChI Key： MYTUPPCUVLUADY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1Cl)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 268.86500
• Monoisotopic Mass: 268.86460Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 4.18730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes